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Compound of Interest

Compound Name: L-Gulono-1,4-lactone-13C6

Cat. No.: B15553128

Essential Safety and Handling of L-Gulono-1,4-
lactone-13C6

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling L-Gulono-1,4-lactone-13C6, a stable isotope-labeled compound. The following
procedures and recommendations are compiled to ensure the safe handling, storage, and
disposal of this chemical, fostering a secure research environment.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling L-Gulono-1,4-lactone-13C6, appropriate personal protective equipment and
engineering controls are crucial to minimize exposure and ensure safety.
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Control Type Recommendation

Engineering Controls

Work in a well-ventilated area. For tasks that
Ventilation may generate dust or aerosols, a chemical fume
hood is recommended.

Personal Protective Equipment (PPE)

) Safety glasses with side shields or chemical
Eye Protection
safety goggles should be worn.

Chemically resistant gloves, such as nitrile
Hand Protection gloves, are recommended. Inspect gloves for

any tears or degradation before use.

) A standard laboratory coat should be worn to
Body Protection . o
protect from spills and contamination.

Under normal use with adequate ventilation,
) ) respiratory protection is not typically required. If
Respiratory Protection _
dust is generated, a NIOSH-approved N95

respirator may be used.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of L-Gulono-1,4-lactone-13C6
and to prevent contamination or degradation.
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Parameter

Recommendation

Handling

General Hygiene

Avoid inhalation of dust. Avoid contact with
eyes, skin, and clothing. Wash hands thoroughly

after handling.

When weighing the powder, do so in a draft-

Weighing shielded balance or a chemical fume hood to
prevent aerosolization.
Storage
Store in a tightly sealed container in a cool, dry
Temperature place. Recommended storage temperatures are

between 2-8°C.[1]

Incompatibilities

Keep away from strong oxidizing agents.

Spill and Disposal Plan

In the event of a spill or for the disposal of waste, the following procedures should be followed.
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Procedure Action

Spill Response

For small spills of the solid material, carefully

sweep up the material, avoiding dust

Small Spills ) o )
generation, and place it in a sealed container for
disposal.

For larger spills, wear appropriate PPE, contain

Large Spills the spill, and collect the material into a suitable
container.

Decontamination Clean the spill area with soap and water.

Disposal
Dispose of waste material in accordance with
local, state, and federal regulations for chemical

Waste Disposal waste. As stable isotopes are not radioactive, no

special radioactive disposal procedures are

necessary.

Experimental Protocol: Safe Handling Workflow

This protocol outlines the step-by-step process for safely handling L-Gulono-1,4-lactone-13C6
from receipt to disposal.

e Receiving and Inspection:
o Upon receipt, inspect the container for any damage or leaks.
o Verify that the product label matches the order information.

o Preparation and Weighing:
o Don the appropriate PPE (lab coat, gloves, safety glasses).

o Perform all manipulations within a chemical fume hood or a designated well-ventilated
area.
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o To weigh the compound, use a draft-shielded balance or a balance inside a fume hood to
prevent the aerosolization of the powder.

o Use a clean spatula to transfer the desired amount of the compound to a tared weigh boat
or container.

Dissolution:

o Add the desired solvent to the vessel containing the weighed L-Gulono-1,4-lactone-
13C6.

o If necessary, gently agitate or stir the mixture to facilitate dissolution.
Experimental Use:

o Conduct the experiment following the established laboratory protocol.

o Maintain a clean and organized workspace to prevent cross-contamination.
Decontamination and Waste Disposal:

o Decontaminate all surfaces and equipment that came into contact with the chemical using
an appropriate cleaning agent.

o Dispose of all waste, including empty containers, contaminated gloves, and other
disposable materials, in a designated chemical waste container.

o Ensure that the waste container is properly labeled.

Post-Handling:

o Remove PPE in the designated area to avoid contaminating other spaces.
o Wash hands thoroughly with soap and water.

o Update laboratory inventory records.
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Safe Handling Workflow for L-Gulono-1,4-lactone-13C6
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Caption: Workflow for the safe handling of L-Gulono-1,4-lactone-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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